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A deep dive into the hazardous and groundbreaking discovery of the first synthetic

organometallic compounds, detailing the early experiments of Cadet and Bunsen that laid the

foundation for modern chemical theories.

Introduction
The history of organometallic chemistry is a chronicle of scientific bravery, accidental discovery,

and theoretical evolution. At the heart of its inception lies a series of notoriously hazardous and

foul-smelling compounds: the cacodyls. First synthesized in the mid-18th century, these

organoarsenic substances sparked investigations that would ultimately lead to fundamental

concepts such as radical theory and valency. This technical guide provides a comprehensive

overview of the history and discovery of cacodyl compounds, with a focus on the pioneering

work of Louis Claude Cadet de Gassicourt and the extensive, perilous research of Robert

Wilhelm Bunsen. Designed for researchers, scientists, and drug development professionals,

this document details the original experimental protocols, presents quantitative data from these

early studies, and visualizes the key chemical and conceptual pathways that marked the dawn

of organometallic chemistry.

The Accidental Discovery: Cadet's Fuming Liquid
The story of cacodyl compounds begins in 1760 with the French chemist and pharmacist Louis

Claude Cadet de Gassicourt.[1] While experimenting with sympathetic inks using cobalt salts,

Cadet heated a mixture of arsenic trioxide (As₂O₃) and potassium acetate (CH₃COOK).[1] The

result was a dense, red-brown, oily liquid that fumed in the air and possessed an
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overwhelmingly repulsive garlic-like odor.[1] This concoction, which became known as "Cadet's

fuming liquid," was the first synthetic organometallic compound ever created, though its true

nature would remain a mystery for over eight decades.[2]

Composition of Cadet's Fuming Liquid
Cadet's fuming liquid was not a single substance but a mixture of two primary organoarsenic

compounds: cacodyl and cacodyl oxide.[3]

Table 1: Primary Components of Cadet's Fuming Liquid

Compound Chemical Formula
Molar Mass ( g/mol
)

Key Properties

Cacodyl (Dicacodyl) ((CH₃)₂As)₂ 209.98

Poisonous, oily liquid

with an extremely

unpleasant odor;

undergoes

spontaneous

combustion in dry air.

Cacodyl Oxide ((CH₃)₂As)₂O 225.98

A key component of

Cadet's fuming liquid.

[4]

The Father of Cacodyl Chemistry: Robert Bunsen's
Investigations
It was not until the late 1830s and early 1840s that the true chemical nature of Cadet's fuming

liquid was elucidated, thanks to the daring and meticulous work of the German chemist Robert

Wilhelm Bunsen.[1] Braving the extreme toxicity and flammability of these compounds in an era

before fume hoods, Bunsen conducted a series of groundbreaking experiments.[1] His work

was fraught with danger; a violent explosion of a cacodyl compound cost him the sight in one

eye and led to severe arsenic poisoning.[1][5]

Bunsen's research established the elemental composition of the core "cacodyl" moiety and a

range of its derivatives. His findings provided crucial support for the burgeoning "radical theory"
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championed by Jöns Jacob Berzelius, which posited that groups of atoms could act as a single

unit in chemical reactions, much like individual elements.[3][6]

Quantitative Analysis by Bunsen
Bunsen's meticulous analytical work provided the first quantitative data on the composition of

cacodyl compounds. He determined the empirical formulas through combustion analysis, a

remarkable feat given the hazardous nature of the substances.

Table 2: Elemental Analysis of Cacodyl and Cacodyl Oxide by Bunsen

Compound Element
Percentage
Reported by
Bunsen

Modern Theoretical
Percentage

Cacodyl ((C₂H₆As)₂) Carbon 22.88% 22.88%

Hydrogen 5.76% 5.76%

Arsenic 71.36% 71.36%

Cacodyl Oxide

((C₂H₆As)₂O)
Carbon 21.66% 21.25%

Hydrogen 5.30% 5.35%

Arsenic 65.75% 66.28%

Oxygen 7.24% 7.08%

Note: Bunsen's reported values are remarkably close to modern calculations, highlighting his

exceptional experimental skill.[7][8]

Physical Properties of Cacodyl Derivatives
Bunsen and his contemporaries characterized several derivatives of cacodyl, documenting

their physical properties.

Table 3: Physical Properties of Key Cacodyl Compounds
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Compound Formula
Molar Mass
( g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Cacodyl ((CH₃)₂As)₂ 209.98 -6 ~170 >1

Cacodyl

Oxide
((CH₃)₂As)₂O 225.98 -25 ~120 1.486

Cacodyl

Chloride
(CH₃)₂AsCl 140.43 < -50 ~109 1.63

Cacodyl

Cyanide
(CH₃)₂AsCN 131.01 33 140 ~1.47

Cacodylic

Acid
(CH₃)₂AsO₂H 137.99 200 Decomposes 2.06

Note: The physical properties are based on historical data and may vary slightly from modern

measurements.[9][10][11]

Experimental Protocols
The following protocols are based on descriptions of the original 18th and 19th-century

experiments and are presented for historical and informational purposes only. These

experiments are extremely hazardous and should not be attempted without modern safety

equipment and a thorough understanding of the risks involved.

Synthesis of Cadet's Fuming Liquid (Cadet, 1760)
Reactants: Equal parts by weight of arsenic trioxide (As₂O₃) and potassium acetate

(CH₃COOK).[12]

Apparatus: A glass retort with a receiving vessel.

Procedure:

1. The arsenic trioxide and potassium acetate are intimately mixed and placed in the retort.

2. The retort is gently heated.
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3. A red-brown, oily liquid distills over and is collected in the receiver. This is "Cadet's fuming

liquid."[12]

Overall Reaction: 4 CH₃COOK + As₂O₃ → ((CH₃)₂As)₂O + 2 K₂CO₃ + 2 CO₂[3]

Bunsen's Large-Scale Preparation and Purification of
Cacodyl Oxide (c. 1840)

Reactants: A 1:1 by weight mixture of arsenic trioxide and potassium acetate.[10][13]

Apparatus: A large glass retort heated in a sand bath, with a collection receiver.

Procedure:

1. Approximately 1 kg of the reactant mixture is placed in the retort.[10]

2. The retort is heated very slowly to red heat.[13]

3. The distillate, consisting of two liquid layers and a solid phase, is collected. The lower, oily

layer is the crude product.

4. The crude product is washed with water in an inert atmosphere (e.g., carbon dioxide) to

remove water-soluble impurities.

5. The washed product is then fractionally distilled under an inert atmosphere to yield purified

cacodyl oxide.

Yield: Approximately 150 g of the red-brown liquid was obtained from 1 kg of starting

material.[13]

Preparation of Cacodyl Chloride from Cacodyl Oxide
(Bunsen)

Reactants: Purified cacodyl oxide and concentrated hydrochloric acid.

Procedure:

1. Cacodyl oxide is reacted with concentrated hydrochloric acid.
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2. The resulting mixture is distilled to yield cacodyl chloride.[12]

Preparation of Cacodyl from Cacodyl Chloride (Bunsen)
Reactants: Cacodyl chloride and zinc metal.

Procedure:

1. Cacodyl chloride is treated with zinc metal in a sealed apparatus under an inert

atmosphere.

2. The reaction mixture is heated, and the resulting cacodyl is purified by distillation.[12]

Visualizing the Discovery Pathway
The discovery and investigation of cacodyl compounds represent a significant advancement in

chemical science. The following diagrams illustrate the key experimental and conceptual

workflows.

Arsenic Trioxide +
Potassium Acetate

Cadet's Synthesis (1760)
(Heating in a retort)

Cadet's Fuming Liquid
(Mixture of Cacodyl and

Cacodyl Oxide)

Bunsen's Purification
(Washing and Distillation)

Purified Cacodyl Oxide
((CH₃)₂As)₂O

Reaction with HCl

Reaction with HCN/Hg(CN)₂

Cacodyl Chloride
(CH₃)₂AsCl Reduction with Zinc Cacodyl

((CH₃)₂As)₂

Other Derivatives
(Cyanide, Sulfide, etc.)

e.g., Cacodyl Cyanide

Click to download full resolution via product page

Caption: Experimental workflow from Cadet's initial synthesis to Bunsen's isolation of cacodyl
and its derivatives.
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Cadet's Discovery (1760)
'Fuming Liquid' with

unknown composition

Bunsen's Quantitative Analysis (1840s)
Elemental composition determined

Concept of the 'Cacodyl Radical'
(C₂H₆As)

Berzelius's Radical Theory
Groups of atoms (radicals) act as single entities

Provides strong evidence for

Frankland's Work on Organometallics
(post-Bunsen)

Influences further research

Frankland's Theory of Valence
Elements have a fixed combining power

Click to download full resolution via product page

Caption: Conceptual evolution from empirical discovery to foundational chemical theories.

From Curiosity to Chemical Warfare and Beyond
The study of cacodyl compounds had a profound impact on the development of chemistry.

Bunsen's work provided strong evidence for Berzelius's radical theory, a crucial stepping stone

towards our modern understanding of chemical bonding.[3][6] The concept of a stable group of

atoms, the cacodyl radical ((CH₃)₂As), behaving as a single unit, was revolutionary.
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This line of inquiry was continued by Edward Frankland, who had worked with Bunsen.[14]

Frankland's investigations into organometallic compounds, inspired by the cacodyls, led him to

propose the theory of valency in 1852.[14][15] He recognized that elements have a definite

"combining power," a concept that is fundamental to all of modern chemistry.[15][16]

The story of cacodyl compounds also has a darker chapter. Due to their extreme toxicity, they

were considered for use as chemical warfare agents during World War I, though they were

never deployed in the conflict.[17]

Conclusion
The discovery and investigation of cacodyl compounds represent a pivotal moment in the

history of chemistry. From an accidental and hazardous discovery by Louis Claude Cadet de

Gassicourt to the courageous and meticulous research of Robert Bunsen, these foul-smelling

substances laid the groundwork for the field of organometallic chemistry. The quantitative data

and experimental protocols from this era, while primitive by today's standards, were

instrumental in the development of fundamental chemical concepts, including radical theory

and the theory of valence. The legacy of cacodyl research serves as a powerful reminder of

how scientific inquiry, even when faced with extreme danger, can lead to profound and lasting

advancements in our understanding of the molecular world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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